3-Oxo-OPC4-CoA

• Molecular Formula: C35H54N7O19P3S
• Molecular Weight: 1001.8 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxo-4-[(1R,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]butanethioate
• InChI: InChI=1S/C35H54N7O19P3S/c1-4-5-6-7-22-20(8-9-23(22)44)14-21(43)15-26(46)65-13-12-37-25(45)10-11-38-33(49)30(48)35(2,3)17-58-64(55,56)61-63(53,54)57-16-24-29(60-62(50,51)52)28(47)34(59-24)42-19-41-27-31(36)39-18-40-32(27)42/h5-6,18-20,22,24,28-30,34,47-48H,4,7-17H2,1-3H3,(H,37,45)(H,38,49)(H,53,54)(H,55,56)(H2,36,39,40)(H2,50,51,52)/b6-5-/t20-,22+,24-,28-,29-,30?,34-/m1/s1
• InChI Key: QGJLCXXJEFRWHP-ZRHHFSRKSA-N
• Isomeric SMILES: CC/C=C\C[C@H]1[C@H](CCC1=O)CC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O)O)O
• Canonical SMILES: CCC=CCC1C(CCC1=O)CC(=O)CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O)O)O

Description

3-Oxo-OPC4-CoA is an organic molecule.

Scientific Research Applications

Oxalyl-CoA Synthetase and Oxalate Metabolism

Oxalyl-CoA synthetase plays a crucial role in the metabolism of oxalate, a compound that is biologically relevant in various plants and organisms. For instance, research into rice (Oryza sativa) identified a gene encoding oxalyl-CoA synthetase (OCS) that catalyzes the conversion of oxalate and CoA into oxalyl-CoA. This enzyme is suggested to be regulated by the redox state and has implications in stress responses, such as resistance to bacterial blight and aluminum toxicity (Peng et al., 2017).

Phytosterols Catabolism

In the context of phytosterols catabolism, a study revealed the discovery of a dual-role reductase in the catabolism pathway, which is involved in producing key intermediates through the reduction of specific CoA derivatives. This has implications for the efficient production of steroid precursors, highlighting the importance of CoA derivatives in metabolic pathways (Peng et al., 2020).

Biochemical Characterization of Enzymes

The biochemical characterization of enzymes involved in the degradation of cholesterol side chains also touches upon the relevance of CoA derivatives. An enzyme catalyzing the dehydrogenation of 3-oxo-4-pregnene-20-carboxyl-CoA to form high-valent intermediates is crucial for understanding metabolic pathways involved in steroid degradation (Gilbert et al., 2017).

Synthesis Studies

Studies on the synthesis of specific CoA esters for the study of bifunctional proteins suggest the importance of these compounds in understanding enzyme mechanisms and pathways. The synthesis of 3-oxohexadecanoyl-CoA, for instance, is geared towards exploring enzyme activities related to fatty acid metabolism (Tsuchida et al., 2017).